![molecular formula C17H16N6S B2777597 4-Methyl-8-prop-2-enyl-14-prop-2-enylsulfanyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(16),2(7),3,5,9,11,13-heptaene CAS No. 426236-48-8](/img/structure/B2777597.png)
4-Methyl-8-prop-2-enyl-14-prop-2-enylsulfanyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(16),2(7),3,5,9,11,13-heptaene
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Description
4-Methyl-8-prop-2-enyl-14-prop-2-enylsulfanyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(16),2(7),3,5,9,11,13-heptaene is a useful research compound. Its molecular formula is C17H16N6S and its molecular weight is 336.42. The purity is usually 95%.
BenchChem offers high-quality 4-Methyl-8-prop-2-enyl-14-prop-2-enylsulfanyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(16),2(7),3,5,9,11,13-heptaene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Methyl-8-prop-2-enyl-14-prop-2-enylsulfanyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(16),2(7),3,5,9,11,13-heptaene including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Interactions and Properties
Research on the densities, viscosities, and refractive indices of binary mixtures containing components like α-pinene and β-pinene explores the molecular interactions within these mixtures. These studies, such as the one by Comelli et al. (2002), focus on understanding how different compounds behave in various conditions, which is crucial for applications in chemical engineering and materials science (Comelli, Ottani, Francesconi, & Castellari, 2002).
Phase Behavior and Liquid Crystal Research
Phase behavior studies in compounds like ionic liquids are essential for developing new materials with specific thermal and solubility properties. For instance, Domańska and colleagues (2010) investigated the phase equilibria of binary systems comprising ionic liquids and hydrocarbons, contributing to the understanding of solubility and miscibility, which are pivotal in designing solvents and materials for industrial applications (Domańska, Królikowski, Ramjugernath, Letcher, & Tumba, 2010).
Synthetic Routes and Chemical Synthesis
Synthetic routes for creating complex molecules, such as the work by Basavaiah and Satyanarayana (2001), who described a novel synthesis of functionalized propellano-bislactones, are central to developing pharmaceuticals, materials, and chemicals with specific functions (Basavaiah & Satyanarayana, 2001).
Environmental and Natural Product Chemistry
Research into natural sulphurization and its simulation in the laboratory, like the study by De Graaf, Damsté, and Leeuw (1992), helps understand the transformation of organic matter in natural settings, which has implications for fossil fuel formation and environmental chemistry (De Graaf, Damsté, & Leeuw, 1992).
Material Science and Engineering
The synthesis and characterization of macrocycles containing different functional groups, as explored by Bencini et al. (2001), provide insights into the development of novel materials with potential applications in catalysis, drug delivery, and molecular recognition (Bencini, Formica, Fusi, Giorgi, Giorgi, Micheloni, Pontellini, & Valtancoli, 2001).
properties
IUPAC Name |
4-methyl-8-prop-2-enyl-14-prop-2-enylsulfanyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(16),2(7),3,5,9,11,13-heptaene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N6S/c1-4-8-22-13-7-6-11(3)10-12(13)14-15(22)18-16-19-20-17(23(16)21-14)24-9-5-2/h4-7,10H,1-2,8-9H2,3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKCRDSSCYRAMCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N(C3=NC4=NN=C(N4N=C23)SCC=C)CC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.